Cas no 2171902-14-8 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylthiomorpholin-3-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylthiomorpholin-3-yl}acetic acid
• CAS No: 2171902-14-8
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 6313593
• PubChem ID: 165814450
• Update Time: 2025-10-31

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylthiomorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylthiomorpholin-3-yl}acetic acid
• 2171902-14-8
• EN300-1504091
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]thiomorpholin-3-yl}acetic acid

• Inchi： 1S/C25H28N2O5S/c1-25(2,23(30)27-11-12-33-15-16(27)13-22(28)29)26-24(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,11-15H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： UTGPEWQGQAPYGQ-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 121Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylthiomorpholin-3-yl}acetic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylthiomorpholin-3-yl}acetic Acid (CAS No. 2171902-14-8)

The compound 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylthiomorpholin-3-yl}acetic acid, identified by the CAS registry number 2171902-14-8, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a thiomorpholine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The presence of these functional groups makes it a versatile compound with applications in drug design, material science, and catalysis.

The Fmoc group, derived from 9H-fluorene, is a well-known protecting group in peptide synthesis. Its inclusion in this compound suggests that it may play a role in controlling the reactivity of the molecule during synthesis or in biological systems. The thiomorpholine ring, on the other hand, is known for its ability to form stable structures and has been used in the development of various pharmaceutical agents due to its unique electronic properties.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems. The acetic acid moiety at the terminus of the molecule provides an additional site for functionalization, enabling further modifications to tailor its properties for specific applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the coupling of the Fmoc group with an amino derivative, followed by the formation of the thiomorpholine ring and subsequent attachment of the acetic acid group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions and improve yields.

The structural complexity of this compound also makes it an interesting candidate for computational studies. Researchers have utilized molecular modeling and docking simulations to investigate its interactions with biological targets, such as enzymes and receptors. These studies have provided valuable insights into its potential as a lead compound for drug development.

From an environmental perspective, the biodegradability and toxicity profiles of this compound are critical considerations. Preliminary assessments suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current green chemistry principles. However, further studies are required to fully understand its environmental impact and ensure sustainable practices in its production and use.

In conclusion, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylthiomorpholin-3-yl}acetic acid (CAS No. 2171902-14-8) represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for advancing scientific research and innovation.